Cas no 177721-86-7 (1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]-)
177721-86-7 structure
Product Name:1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]-
CAS No:177721-86-7
MF:C12H20N2
MW:192.300602912903
CID:112697
PubChem ID:10607791
Update Time:2025-04-18
1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]-
- N-((1-METHYLPYRROL-2-YL)METHYL)HEXAMETHYLENEIMINE
- AKOS006241613
- 1-[(1-methylpyrrol-2-yl)methyl]azepane
- 1-((1-Methyl-1H-pyrrol-2-yl)methyl)azepane
- 1-[(1-methyl-1H-pyrrol-2-yl)methyl]azepane
- 177721-86-7
- SCHEMBL2964590
-
- Inchi: 1S/C12H20N2/c1-13-8-6-7-12(13)11-14-9-4-2-3-5-10-14/h6-8H,2-5,9-11H2,1H3
- InChI Key: SGNVBLZMNORQHP-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CN2C)CCCCCC1
Computed Properties
- Exact Mass: 192.16300
- Monoisotopic Mass: 192.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 8.2Ų
Experimental Properties
- PSA: 8.17000
- LogP: 2.33900
1H-Azepine,hexahydro-1-[(1-methyl-1H-pyrrol-2-yl)methyl]- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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